2-Tert-butyl-5-methyl-4-[(7-methyl-2-oxochromen-4-yl)methyl]-1,2,4-triazol-3-one

• IUPAC Name: 2-tert-butyl-5-methyl-4-[(7-methyl-2-oxochromen-4-yl)methyl]-1,2,4-triazol-3-one
• InChI: InChI=1S/C18H21N3O3/c1-11-6-7-14-13(9-16(22)24-15(14)8-11)10-20-12(2)19-21(17(20)23)18(3,4)5/h6-9H,10H2,1-5H3
• InChI Key: BYOUFKUUHHEBKA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C(=CC(=O)O2)CN3C(=NN(C3=O)C(C)(C)C)C
• Molecular Formula: C18H21N3O3
• Molecular Weight: 327.4 g/mol

Description

2-Tert-butyl-5-methyl-4-[(7-methyl-2-oxochromen-4-yl)methyl]-1,2,4-triazol-3-one, also known as TMB-4, is a chemical compound that has gained attention in scientific research due to its potential pharmacological properties. TMB-4 belongs to the family of triazolone derivatives, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 2-Tert-butyl-5-methyl-4-[(7-methyl-2-oxochromen-4-yl)methyl]-1,2,4-triazol-3-one is not fully understood, but several studies have suggested that it may act through the inhibition of various signaling pathways. This compound has been shown to inhibit the NF-κB pathway, which is involved in the regulation of inflammation and immune responses. In addition, this compound has been reported to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival. This compound has also been shown to induce apoptosis in cancer cells through the activation of caspase-3 and the downregulation of anti-apoptotic proteins.
Biochemical and Physiological Effects
This compound has been reported to have several biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and reduce oxidative stress by increasing the activity of antioxidant enzymes, such as superoxide dismutase and catalase. This compound has also been shown to induce cell cycle arrest and apoptosis in cancer cells by regulating various signaling pathways. In animal models, this compound has been shown to reduce radiation-induced damage and improve survival rates.

Advantages and Limitations for Lab Experiments

2-Tert-butyl-5-methyl-4-[(7-methyl-2-oxochromen-4-yl)methyl]-1,2,4-triazol-3-one has several advantages for lab experiments, including its high purity and stability, which make it suitable for in vitro and in vivo studies. This compound is also relatively easy to synthesize, and its synthesis method has been optimized for high yield and purity. However, this compound has some limitations, including its low solubility in aqueous solutions, which may limit its use in some experimental settings. In addition, the pharmacokinetics and toxicity of this compound are not well understood, and further studies are needed to determine its safety and efficacy.

Future Directions

For the study of 2-Tert-butyl-5-methyl-4-[(7-methyl-2-oxochromen-4-yl)methyl]-1,2,4-triazol-3-one include the development of this compound as a potential therapeutic agent for inflammatory and autoimmune diseases and the investigation of its pharmacokinetics and toxicity.

Synthesis Methods

The synthesis of 2-Tert-butyl-5-methyl-4-[(7-methyl-2-oxochromen-4-yl)methyl]-1,2,4-triazol-3-one involves the reaction of 7-methyl-2-oxochromene-4-carbaldehyde with tert-butyl hydrazine and methyl isocyanate. The reaction occurs under reflux conditions in the presence of a base catalyst. The final product is obtained after purification by column chromatography. The synthesis of this compound has been reported in several research articles, and the purity and yield of the compound have been optimized through various methods.

Scientific Research Applications

2-Tert-butyl-5-methyl-4-[(7-methyl-2-oxochromen-4-yl)methyl]-1,2,4-triazol-3-one has been studied for its potential pharmacological properties, including its anti-inflammatory, antioxidant, and antitumor activities. Several studies have reported the ability of this compound to inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in vitro and in vivo. In addition, this compound has shown promising antitumor effects in various cancer cell lines, including breast, lung, and colon cancer. This compound has also been studied for its potential use as a radioprotective agent, as it has been shown to reduce radiation-induced damage in animal models.